BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Properties of 2-Hydroxy-4-nitrobenzoyl
Chloride for Synthesis

Author: BenchChem Technical Support Team. Date: April 2026
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Compound Name: 2-Hydroxy-4-nitrobenzoyl chloride
CAS No.: 39614-82-9
Cat. No.: B8735513
Get Quote
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Executive Summary

2-Hydroxy-4-nitrobenzoyl chloride (CAS: 39614-82-9) is a highly reactive, bifunctional
electrophile derived from 4-nitrosalicylic acid.[1] It serves as a critical intermediate in the
synthesis of bioactive salicylanilides (e.g., Niclosamide analogs), antitubercular agents, and
heterocyclic scaffolds like benzoxazinones. Its unique structure combines a hard electrophilic
center (acyl chloride) with a nucleophilic/acidic ortho-phenolic group and a strong electron-
withdrawing nitro group at the para position. This configuration imparts distinct reactivity
profiles compared to standard benzoyl chlorides, necessitating specific handling protocols to
prevent self-polymerization or hydrolysis.[2]

Part 1: Chemical Identity & Physicochemical
Properties[1][2][3]
Structural Analysis

The molecule features a trisubstituted benzene ring. The ortho relationship between the
hydroxyl (-OH) and acyl chloride (-COCI) groups creates a "pseudo-cyclic" potential via
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intramolecular hydrogen bonding, although the strong electron-withdrawing nature of the 4-nitro
group significantly increases the acidity of the phenol and the electrophilicity of the carbonyl

carbon.
Property Data / Description
IUPAC Name 2-Hydroxy-4-nitrobenzoy! chloride
CAS Number 39614-82-9
Molecular Formula C7H4CINOa4
Molecular Weight 201.56 g/mol

) Crystalline solid or viscous semi-solid
Physical State ) ]
(dependent on purity/solvation)

Soluble in aprotic organic solvents (DCM, THF,
Solubility Toluene, EtOAc). Reacts with water/alcohols.[3]

[4115]

Moisture sensitive (hydrolyzes to 4-nitrosalicylic
Stability acid). Thermal instability above 100°C (potential

for decarboxylation or polymerization).

Reactivity Profile

o Acyl Chloride (C-1): Highly susceptible to nucleophilic attack by amines (amidation) and
alcohols (esterification).[5] The 4-nitro group enhances this reactivity via inductive effects (-1).

e Phenolic Hydroxyl (C-2): Acidic proton. Can participate in intramolecular hydrogen bonding
or act as a nucleophile in basic conditions, leading to self-esterification (oligomerization) if
the acyl chloride is not trapped quickly.

» Nitro Group (C-4): Inert under acylation conditions but serves as a handle for downstream
reduction to an amine (aniline derivative).

Part 2: Synthesis Protocol
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Objective: Preparation of 2-Hydroxy-4-nitrobenzoyl chloride from 2-hydroxy-4-nitrobenzoic
acid (4-nitrosalicylic acid).

Mechanistic Pathway

The synthesis utilizes Thionyl Chloride (SOCI2) as the chlorinating agent.[4][5] The reaction
proceeds via a chlorosulfite intermediate, followed by nucleophilic attack by chloride and
expulsion of SO2 and HCI.
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Figure 1: Synthesis pathway via Thionyl Chloride.

Experimental Procedure

Safety Warning: Work in a well-ventilated fume hood. SOCI: releases toxic HCI and SO2 gases.

[6]

Reagents:

Starting Material: 2-Hydroxy-4-nitrobenzoic acid (1.0 eq)

Reagent: Thionyl Chloride (1.5 — 2.0 eq)[6]

Solvent: Anhydrous Toluene or Benzene (0.5 M concentration)

Catalyst: DMF (Dimethylformamide), catalytic amount (1-2 drops)
Step-by-Step Protocol:

e Setup: Equip a dry 2-neck round-bottom flask with a magnetic stir bar, a reflux condenser,
and a drying tube (CaClz or Argon line). Connect the condenser outlet to a gas scrubber
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(NaOH trap) to neutralize HCI/SO2 emissions.

e Suspension: Charge the flask with 2-Hydroxy-4-nitrobenzoic acid and anhydrous Toluene.
The acid will likely remain as a suspension.

o Addition: Add Thionyl Chloride dropwise to the suspension at room temperature. Add
catalytic DMF.

o Reaction: Heat the mixture gradually to 70-75°C.

o Observation: Gas evolution (bubbling) indicates the reaction is proceeding. The
suspension should clarify into a homogeneous solution as the acid chloride forms.

o Duration: Reflux for 2—3 hours or until gas evolution ceases.
o Workup:
o Cool the reaction mixture to room temperature.

o Remove the solvent and excess Thionyl Chloride under reduced pressure (Rotary
Evaporator) at <50°C.

o Note: Use a secondary cold trap to protect the vacuum pump from corrosive vapors.

« |solation: The residue is the crude 2-Hydroxy-4-nitrobenzoyl chloride. It can be used
directly for the next step (recommended due to stability) or recrystallized from dry
Ligroin/Hexane if high purity is required.

Part 3: Applications in Drug Synthesis[2][8]

The primary utility of this intermediate is in the formation of Salicylanilides and Heterocycles.

Synthesis of Bioactive Salicylanilides (e.g., Niclosamide
Analogs)

The reaction with substituted anilines yields salicylanilides, a class known for anthelmintic and
antibacterial properties.
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General Protocol:

Dissolve the crude acid chloride in dry THF or Dichloromethane (DCM).

Add the target aniline (1.0 eq) and a base scavenger (Triethylamine or Pyridine, 1.1 eq) at
0°C.

Stir at room temperature for 1-2 hours.

Quench with water; extract the organic layer.

Cyclization to Benzoxazinones

Reaction with amino acids (e.g., Glycine, Anthranilic acid) followed by dehydration leads to
benzoxazinone derivatives, which are pharmacophores for various enzyme inhibitors.
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Figure 2: Divergent synthetic pathways for drug development.

Part 4: Troubleshooting & Quality Control
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Issue Probable Cause Corrective Action

Ensure strictly anhydrous

o ) ) conditions; keep temperature
) ) Polymerization via phenolic -
Low Yield / Tar Formation oH <80°C. Use excess SOCIz to
drive kinetics forward over

intermolecular reactions.

Add catalytic DMF (Vilsmeier-
Incomplete Reaction Poor solubility of starting acid Haack type activation).

Increase solvent volume.

Use Schlenk lines; store crude
) Moisture ingress during product under Argon. Do not
Product Hydrolysis ] o
workup use water in the initial workup

of the chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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